Cas no 14178-29-1 (Methanone,(1-oxido-4-pyridinyl)phenyl-)
14178-29-1 structure
Product Name:Methanone,(1-oxido-4-pyridinyl)phenyl-
CAS No:14178-29-1
MF:C12H9NO2
MW:199.205363035202
CID:222011
PubChem ID:254875
Update Time:2025-04-19
Methanone,(1-oxido-4-pyridinyl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(1-oxido-4-pyridinyl)phenyl-
- (1-oxidopyridin-1-ium-4-yl)-phenylmethanone
- 4-benzoylpyridine oxide
- 4-benzoylpyridine-N-oxide
- 4-Benzoylpyridine 1-oxide
- AP-123/42300616
- MLS000550174
- DTXSID60292005
- NSC152134
- (1-oxidopyridin-4-yl)(phenyl)methanone
- CHEMBL1452183
- SMR000115614
- 14178-29-1
- UQNSTGILJBPJQN-UHFFFAOYSA-N
- 4-benzoylpyridine N-oxide
- HMS2409K16
- (1-oxido-4-pyridinyl)(phenyl)methanone
- NSC-152134
- NSC79585
- SCHEMBL10630725
- NSC-79585
-
- Inchi： 1S/C12H9NO2/c14-12(10-4-2-1-3-5-10)11-6-8-13(15)9-7-11/h1-9H
- InChI Key： UQNSTGILJBPJQN-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1C=C[N+](=CC=1)[O-]
Computed Properties
- Exact Mass: 199.06300
- Monoisotopic Mass: 199.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 42.53000
- LogP: 2.34610
Methanone,(1-oxido-4-pyridinyl)phenyl- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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